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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and optimal storage

conditions for 2-hydroxyheptanal. Due to the limited availability of direct stability data for this

specific molecule, this document leverages established chemical principles and data from

structurally analogous α-hydroxy aldehydes and short-chain aliphatic aldehydes to provide a

comprehensive overview of its potential degradation pathways and recommended handling

protocols.

Executive Summary
2-Hydroxyheptanal, a bifunctional molecule containing both a hydroxyl and an aldehyde group

on adjacent carbons, is susceptible to several degradation pathways. The primary routes of

instability are anticipated to be oxidation, polymerization, and isomerization. Understanding

these pathways is critical for maintaining the purity and integrity of 2-hydroxyheptanal in
research and development settings. This guide outlines the theoretical basis for these

degradation mechanisms, provides recommended storage and handling procedures, and

presents a general protocol for stability assessment.

Chemical Properties of 2-Hydroxyheptanal
A summary of the key chemical properties of 2-hydroxyheptanal is presented in Table 1.
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Property Value

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.18 g/mol

IUPAC Name 2-hydroxyheptanal

CAS Number 17046-02-5

Structure

Potential Degradation Pathways
The chemical structure of 2-hydroxyheptanal suggests several potential pathways for

degradation. These are primarily driven by the reactivity of the aldehyde functional group and

the presence of the α-hydroxyl group.

Autoxidation
Aldehydes are well-known to undergo autoxidation in the presence of atmospheric oxygen, a

process that can be accelerated by light.[1][2][3] This free-radical chain reaction leads to the

formation of the corresponding carboxylic acid, in this case, 2-hydroxyheptanoic acid. The

generally accepted mechanism for aldehyde autoxidation is depicted in Figure 1.
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Figure 1. General Mechanism of Aldehyde Autoxidation

Initiation

Propagation

Termination

R-CHO R-C•=O
 H• abstraction

R-C•=O R-C(=O)OO•+ O₂

R-CHO

R-C(=O)OOH+ R-CHO R-C•=O

2 R-COOH

R-C(=O)OOH

+ Aldehyde

R-CHO

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Workflow for 2-Hydroxyheptanal Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/figure/Radical-chain-mechanism-for-aldehyde-autoxidation-Aldehyde-autoxidation-is-among-the_fig2_320435872
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d3gc02951d
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d3gc02951d
https://www.jove.com/science-education/v/12340/oxidations-of-aldehydes-and-ketones-to-carboxylic-acids
https://www.benchchem.com/product/b095475#2-hydroxyheptanal-stability-and-storage-conditions
https://www.benchchem.com/product/b095475#2-hydroxyheptanal-stability-and-storage-conditions
https://www.benchchem.com/product/b095475#2-hydroxyheptanal-stability-and-storage-conditions
https://www.benchchem.com/product/b095475#2-hydroxyheptanal-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

